Cas no 2680848-71-7 (tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate)

• Product Name: tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate
• CAS No: 2680848-71-7
• MF: C₉H₁₃ClN₄O₃
• MW: 260.677520513535
• CID: 5650172
• PubChem ID: 165907601
• Update Time: 2025-10-24

tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28280813
• 2680848-71-7
• tert-butyl N-[6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-yl]carbamate
• tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate

• Inchi： 1S/C9H13ClN4O3/c1-9(2,3)17-8(16)14-6-11-5(4-10)12-7(15)13-6/h4H2,1-3H3,(H2,11,12,13,14,15,16)
• InChI Key： NLJSVPSXLBLWDK-UHFFFAOYSA-N
• SMILES： ClCC1=NC(=NC(N1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.0676180g/mol
• Monoisotopic Mass: 260.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.2Ų

Additional information on tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2680848-71-7 and Product Name: *Tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate*

The compound with the CAS number 2680848-71-7 and the product name tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of triazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloromethyl group and a carbamate moiety, contribute to its unique reactivity and utility in synthetic chemistry.

In recent years, triazine derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific structure of tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate makes it a valuable intermediate in the synthesis of more complex molecules with enhanced therapeutic potential. The chloromethyl group provides a reactive site for further functionalization, allowing chemists to tailor the compound for specific applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the triazine core is critical and typically involves condensation reactions between appropriate precursors. The introduction of the carbamate group and the protection of functional sites are subsequent steps that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product.

The biological activity of tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate has been the subject of numerous studies. Research has demonstrated that this compound can interact with various biological targets, leading to potential therapeutic effects. For instance, studies have shown that it may inhibit the activity of certain enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting its potential as an anticancer agent.

The development of new drugs relies heavily on the availability of high-quality intermediates like tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate. These intermediates serve as building blocks for more complex molecules and are essential for efficient drug discovery processes. The versatility of this compound allows it to be incorporated into various scaffolds, enabling the synthesis of a wide range of pharmacologically active agents. Its role in medicinal chemistry is underscored by its potential to contribute to the development of novel therapeutics.

In conclusion, the compound with CAS number 2680848-71-7 and the product name tert-butyl N-6-(chloromethyl)-4-oxo-4,5-dihydro-1,3,5-triazin-2-ylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool in drug development. The ongoing research into this compound and its derivatives continues to uncover new possibilities for therapeutic applications. As our understanding of its properties grows, so does its potential to contribute to the advancement of medicine.